molecular formula B2H4Na2O8 B1230869 Disodium tetrahydroxidodi-mu-peroxido-diborate CAS No. 15120-21-5

Disodium tetrahydroxidodi-mu-peroxido-diborate

Cat. No. B1230869
CAS RN: 15120-21-5
M. Wt: 199.63 g/mol
InChI Key: JBUKJLNBQDQXLI-UHFFFAOYSA-N
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Description

Sodium perborate is an inorganic sodium salt. It has a role as a bleaching agent. It contains a perborate(2-).

Scientific Research Applications

Peroxo Complexes and Their Applications

Peroxo complexes, including those of vanadium and molybdenum, are studied for their significant roles across various chemical reactions and potential applications in biochemistry and materials science. These complexes are known for their oxidative properties, catalyzing reactions like epoxidation and hydroxylation, and have been explored for their insulin mimetic and antitumor activities. For example, peroxidovanadium compounds have been researched for their bioinorganic chemistry, focusing on their role in vanadium-dependent enzymes and their pharmacological properties, including insulin mimetic and antitumor activities (Schwendt et al., 2016). Similarly, oxido-peroxido molybdenum(VI) complexes have been utilized in catalytic systems for the oxidation of various organic compounds, highlighting their versatility in chemical synthesis (Amini et al., 2013).

Structural and Spectroscopic Insights

The structural and spectroscopic characterization of peroxo complexes provides fundamental insights into their behavior and interaction mechanisms. For instance, the study of diiron(III) peroxo complexes as models for non-heme diiron proteins sheds light on the structural basis of their reactivity and potential applications in mimicking biological processes (Zhang et al., 2005). These insights are crucial for designing and synthesizing new compounds with tailored properties for specific applications.

properties

CAS RN

15120-21-5

Product Name

Disodium tetrahydroxidodi-mu-peroxido-diborate

Molecular Formula

B2H4Na2O8

Molecular Weight

199.63 g/mol

IUPAC Name

disodium;3,3,6,6-tetrahydroxy-1,2,4,5-tetraoxa-3,6-diboranuidacyclohexane

InChI

InChI=1S/B2H4O8.2Na/c3-1(4)7-9-2(5,6)10-8-1;;/h3-6H;;/q-2;2*+1

InChI Key

JBUKJLNBQDQXLI-UHFFFAOYSA-N

SMILES

[B-]1(OO[B-](OO1)(O)O)(O)O.[Na+].[Na+]

Canonical SMILES

[B-]1(OO[B-](OO1)(O)O)(O)O.[Na+].[Na+]

Pictograms

Oxidizer; Corrosive; Acute Toxic; Irritant; Health Hazard

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Disodium tetrahydroxidodi-mu-peroxido-diborate

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